Technical Whitepaper: 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine (CAS 956485-60-2): A Versatile Scaffold for Drug Discovery
Technical Whitepaper: 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine (CAS 956485-60-2): A Versatile Scaffold for Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Abstract
Core Compound Properties
6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine is a key intermediate for the synthesis of more complex molecules.[2] It is commercially available from various suppliers, typically as a white to off-white solid with a purity of 97% or higher.[2]
Physicochemical Data
The following table summarizes the key physicochemical properties of 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine.
| Property | Value | Source |
| CAS Number | 956485-60-2 | |
| Molecular Formula | C₇H₄BrIN₂ | |
| Molecular Weight | 322.93 g/mol | |
| Appearance | White to off-white solid | [2] |
| Boiling Point | 392.4 °C | [2] |
| SMILES String | Brc1cnc2c(I)c[nH]c2c1 | |
| InChI Key | CCIGMKZMJLMLSD-UHFFFAOYSA-N |
Storage and Handling
For optimal stability, 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine should be stored at 2-8°C in a dark place under an inert atmosphere.[2][3] It is classified as an acute oral toxicant (Category 4) and requires appropriate handling with personal protective equipment.
Synthetic Utility and Reaction Schemes
The strategic placement of two different halogen atoms (bromine and iodine) at the 6- and 3-positions, respectively, makes 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine a highly versatile synthetic intermediate. The differential reactivity of the C-Br and C-I bonds allows for selective sequential cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations. This enables the introduction of diverse functionalities at two distinct points on the pyrrolopyridine core, facilitating the generation of large and structurally diverse compound libraries for drug screening.
The pyrrolopyridine nucleus is a recognized "privileged scaffold" in medicinal chemistry, particularly in the development of kinase inhibitors, as it can mimic the hinge-binding region of ATP.[1]
Potential Applications in Drug Discovery
Derivatives of the pyrrolopyridine scaffold have been extensively investigated for a wide range of biological activities. The ability to functionalize the 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine core at two positions allows for the fine-tuning of steric and electronic properties to optimize binding to biological targets.
Kinase Inhibitors
The pyrrolopyridine core is a key component of numerous kinase inhibitors due to its ability to form hydrogen bonds with the hinge region of the ATP-binding site of kinases.[1] For example, vemurafenib, a potent BRAF inhibitor, features a pyrrolopyridine core.[4] The subject compound serves as an excellent starting point for the synthesis of novel kinase inhibitors targeting various cancer-related pathways.
Other Therapeutic Areas
Beyond oncology, pyrrolopyridine derivatives have shown promise in other therapeutic areas, including:
-
Neurodegenerative Diseases: As inhibitors of kinases involved in neuroinflammation.
-
Inflammatory Disorders: By targeting key signaling molecules in inflammatory pathways.
-
Infectious Diseases: As antiviral and antibacterial agents.[4]
Proposed Experimental Protocols (Hypothetical)
Disclaimer: The following protocols are hypothetical and based on general synthetic methodologies for similar compounds. These have not been experimentally validated for 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine and should be adapted and optimized under appropriate laboratory conditions.
Hypothetical Synthesis of 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine
A potential synthetic route could involve the initial synthesis of 6-bromo-1H-pyrrolo[3,2-b]pyridine followed by selective iodination at the 3-position.
Step 1: Synthesis of 6-bromo-1H-pyrrolo[3,2-b]pyridine (Based on analogous reactions)
-
Start with a suitable commercially available brominated aminopyridine precursor.
-
Perform a Fischer indole synthesis or a related cyclization reaction to construct the pyrrole ring. This could involve condensation with a ketone or aldehyde followed by acid-catalyzed cyclization.
Step 2: Iodination of 6-bromo-1H-pyrrolo[3,2-b]pyridine
-
Dissolve 6-bromo-1H-pyrrolo[3,2-b]pyridine in a suitable aprotic solvent such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF).
-
Cool the solution to 0 °C in an ice bath.
-
Add an iodinating agent, such as N-iodosuccinimide (NIS), portion-wise while stirring.
-
Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or LC-MS.
-
Upon completion, quench the reaction with an aqueous solution of sodium thiosulfate.
-
Extract the product with an organic solvent (e.g., ethyl acetate).
-
Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to yield 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine.
Hypothetical Suzuki Coupling at the 3-Position
-
To a reaction vessel, add 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine (1.0 eq.), the desired arylboronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.), and a base such as sodium carbonate (2.0 eq.).
-
Add a mixture of a suitable organic solvent (e.g., 1,4-dioxane or toluene) and water.
-
Degas the mixture by bubbling with argon or nitrogen for 15-20 minutes.
-
Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).
-
Cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).
-
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
-
Purify the residue by column chromatography to obtain the 3-aryl-6-bromo-1H-pyrrolo[3,2-b]pyridine derivative.
Conclusion
6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine is a valuable and versatile building block for the synthesis of diverse libraries of pyrrolopyridine-based compounds. Its differential halogenation allows for selective and sequential functionalization, making it an ideal starting material for the exploration of structure-activity relationships in drug discovery programs. While detailed experimental data for the compound itself is limited in the public domain, its potential, based on the well-established biological significance of the pyrrolopyridine scaffold, is substantial. Further research into the synthesis and reactivity of this compound is warranted to fully exploit its utility in the development of novel therapeutics.
